Cas no 1754-62-7 (methyl-3-phenylprop-2-enoate)

methyl-3-phenylprop-2-enoate structure
methyl-3-phenylprop-2-enoate structure
Product Name:methyl-3-phenylprop-2-enoate
CAS No:1754-62-7
MF:C10H10O2
MW:162.185203075409
MDL:MFCD00008458
CID:194936
PubChem ID:24850436
Update Time:2025-04-19

methyl-3-phenylprop-2-enoate Chemical and Physical Properties

Names and Identifiers

    • Methyl trans-cinnamate
    • Methyl cinnamate
    • (E)-3-Phenyl-2-propenoic acid methyl ester
    • (2E)-3-Phenyl-2-propenoic acid methyl ester
    • (E)-3-Phenylacrylic acid methyl ester
    • (E)-Methyl 3-phenylacrylate
    • FEMA 2698
    • METHYL CINNAMYLATE
    • Methyl (E)-cinnamate
    • (E)-Methyl cinnamate
    • Methyl cinnamate, (E)
    • trans-Methyl Cinnamate
    • METHYL 3-PHENYLACRYLATE
    • METHYL-3-PHENYLPROPENOTE
    • CINNAMIC ACID METHYL ESTER
    • Methyl 3-phenylpropenoate
    • Methyl (E)-3-phenylprop-2-enoate
    • methyl-3-phenylprop-2-enoate
    • trans-Cinnamic acid methyl ester
    • Methylcinnamate
    • CINNAMIC ACID, METHYL ESTER
    • Methyl cinnamate (natural)
    • Methyl trans-3-phenyl-2-propenoate
    • Methyl 3-phenyl-2-propenoate
    • FEMA No. 2698
    • HY-W017212
    • UNII-533CV2ZCQL
    • InChI=1/C10H10O2/c1-12-10(11)8-7-9-5-3-2-4-6-9/h2-8H,1H3/b8-7
    • SCHEMBL101530
    • LS-13765
    • EN300-91678
    • methyl 3-phenylprop-2-enoate
    • CHEMBL55060
    • Methyl cinnamate, analytical reference material
    • CHEBI:6857
    • Z19782655
    • C06358
    • Q-100258
    • 2-Propenoic acid, 3-phenyl-, methyl ester
    • CS-W017928
    • 103-26-4
    • DTXCID4022151
    • Methyl (2E)-3-phenyl-2-propenoate #
    • DS-17838
    • Methyl cinnamate, natural, >=98%, FCC, FG
    • s6221
    • NSC-9411
    • NSC9411
    • Methyl (2E)-3-phenylpropenoate
    • ghl.PD_Mitscher_leg0.369
    • J-000917
    • EINECS 203-093-8
    • methyl (2E)-3-phenylprop-2-enoate
    • trans-3-phenyl-prop-2-enoic acid methyl ester
    • METHYL CINNAMATE [FCC]
    • 2-propenoic acid, 3-phenyl-, methyl ester, (2E)-
    • Methyl(E)-cinnamate
    • Tox21_304025
    • Methyl (E)-3-phenyl-2-propenoate
    • Methyl trans-3-Phenylacrylate
    • Methyl (E)-3-phenylpropenoate
    • EC 203-093-8
    • trans-Methyl 3-Phenyl-2-propenoate
    • METHYL CINNAMATE [FHFI]
    • CAS-103-26-4
    • DTXSID6042151
    • Methyl (2E)-3-phenyl-2-propenoate
    • 1754-62-7
    • methyl-trans-cinnamate
    • WLN: 1OV1U1R
    • (e)-cinnamic acid methyl ester
    • Methyl (2E)-3-phenylacrylate
    • Methyl trans-cinnamate, analytical standard
    • Tox21_301384
    • 3-Phenyl-2-propenoic acid methyl ester
    • 2-PROPENOIC ACID, 3-PHENYL-, METHYL ESTER, (E)-
    • Methyl trans-cinnamate, >=98%, FCC, FG
    • EN300-365971
    • P16737
    • 3-Phenyl-2-propenoic acid methyl
    • AKOS015890136
    • J-011115
    • DTXSID5044314
    • AI3-00579
    • Methyl trans-cinnamate, 99%
    • CAS-1754-62-7
    • NCGC00255910-01
    • CHEBI:194138
    • (E)-methyl ester 3-phenyl-2-propenoic acid
    • trans-3-Phenylacrylic Acid Methyl Ester
    • trans-3-Phenyl-2-propenoic acid methyl ester
    • NSC 9411
    • Methyl cinnamate, >=99.0% (GC)
    • J-522598
    • 533CV2ZCQL
    • Q204178
    • METHYL CINNAMATE, (E)-
    • cis-methyl cinnamate
    • DTXCID5028118
    • MFCD00008458
    • SemaSORB 9815
    • NS00001299
    • NCGC00357235-01
    • CINNAMIC ACID METHYL ESTER [MI]
    • Cinnamic acid, methyl ester, (E)-
    • methyl trans cinnamate
    • STL582416
    • DA-65377
    • MDL: MFCD00008458
    • Inchi: 1S/C10H10O2/c1-12-10(11)8-7-9-5-3-2-4-6-9/h2-8H,1H3/b8-7+
    • InChI Key: CCRCUPLGCSFEDV-BQYQJAHWSA-N
    • SMILES: O(C)C(/C=C/C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 162.06800
  • Monoisotopic Mass: 162.068079557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Color/Form: Colorless or white solid. Liquid at high temperature
  • Density: 1.078
  • Melting Point: 34-38 °C (lit.)
  • Boiling Point: 260-262 °C(lit.)
  • Flash Point: Degrees Fahrenheit:>235.4°F
    Degrees Celsius:>113°C
  • Refractive Index: 1.5766
  • PSA: 26.30000
  • LogP: 1.87280
  • Solubility: Insoluble in water
  • FEMA: 2698

methyl-3-phenylprop-2-enoate Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:1
  • Safety Instruction: S22-S24/25
  • RTECS:GE0190000

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